Cas no 20106-14-3 (3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,4,5,5a,6,7,8,9,10a,10b-dodecahydrocyclopenta[a]fluorene-10-carbonitrile)

• Product name: 3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,4,5,5a,6,7,8,9,10a,10b-dodecahydrocyclopenta[a]fluorene-10-carbonitrile
• CAS No: 20106-14-3
• MF: C₂₇H₄₃N
• MW: 381.63702
• CID: 909021
• PubChem ID: 281910

3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,4,5,5a,6,7,8,9,10a,10b-dodecahydrocyclopenta[a]fluorene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,4,5,5a,6,7,8,9,10a,10b-dodecahydrocyclopenta[a]fluorene-10-carbonitrile
• 3a,5b-dimethyl-3-(6-methylheptan-2-yl)-1,2,3,3a,4,5,5a,5b,6,7,8,9,10a,10b-tetradecahydrocyclopenta[a]fluorene-10-carbonitrile
• 6-Cyan-B-norcholesten-(5)
• AC1L5VAJ
• AC1Q4QA5
• AG-K-44455
• AR-1F1523
• CTK4E3294
• NSC134920
• NSC-134920
• DTXSID30300106
• 20106-14-3

• Inchi： InChI=1S/C27H43N/c1-18(2)9-8-10-19(3)21-12-13-23-25-20(17-28)22-11-6-7-15-26(22,4)24(25)14-16-27(21,23)5/h18-19,21,23-25H,6-16H2,1-5H3
• InChI Key： OTIDHDMRENDYTM-UHFFFAOYSA-N
• SMILES： CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=C4C3(CCCC4)C)C#N)C

Computed Properties

• Exact Mass: 381.33979
• Monoisotopic Mass: 381.339550376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• LogP: 7.92158